[4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone

• IUPAC Name: [4-(4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C23H19NO4S/c1-16-7-9-17(10-8-16)23(25)22-15-24(18-11-13-19(28-2)14-12-18)20-5-3-4-6-21(20)29(22,26)27/h3-15H,1-2H3
• InChI Key: DIKOZERUIMZBAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H19NO4S
• Molecular Weight: 405.5 g/mol

Description

[4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone is a useful research compound. Its molecular formula is C23H19NO4S and its molecular weight is 405.47. The purity is usually 95%.
BenchChem offers high-quality [4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic and Medicinal Chemistry

Compounds with benzothiazinone and methoxyphenyl groups have been explored for their potential in medicinal chemistry, particularly as scaffolds for developing new pharmaceutical agents. The unique structure of the mentioned compound could serve as a basis for synthesizing novel derivatives with potential biological activities. Research in this area often focuses on modifying the chemical structure to enhance the compound's therapeutic effects or reduce its toxicity (Yong et al., 2013; Papaseit et al., 2017).

Environmental Science

Derivatives of benzothiazinone and methoxyphenyl groups have been assessed for their environmental impact, including their fate and behavior in water and soil, and their potential as environmental pollutants. Understanding the environmental fate of these compounds can inform regulations and guidelines for their safe use and disposal (Ying et al., 2002).

Analytical Chemistry

In analytical chemistry, such compounds may be used as reagents or standards for developing new analytical methods, including chromatography and spectroscopy. Their unique properties can help in the identification and quantification of various analytes in complex mixtures (Roy, 2021).

Material Science

Given the unique structural features of such compounds, they may find applications in material science, particularly in the synthesis of novel organic materials with specific optical, electronic, or mechanical properties. These materials could be useful in various technologies, including organic electronics, sensors, and photovoltaics (Nordberg, 2007).